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Compound of Interest

Compound Name: 6,8-Dioxononanoic acid

Cat. No.: B15375930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 6,8-Dioxononanoic acid is a specialized chemical compound for which detailed

experimental data is not widely available in public scientific literature and chemical databases.

This guide provides foundational information based on established chemical principles and

data from structurally related compounds to support researchers in its synthesis and potential

investigation.

Introduction
6,8-Dioxononanoic acid is a dicarbonyl compound containing a nine-carbon chain with a

terminal carboxylic acid. The presence of two ketone functionalities, particularly in a 1,3-

relationship (at positions 6 and 8), suggests it may exhibit interesting chemical reactivity and

potential biological activity. This document outlines its chemical identity, proposes a synthetic

route, and discusses potential avenues for research into its biological significance.

Chemical Identification and Properties
While a specific CAS number for 6,8-dioxononanoic acid is not indexed in major chemical

databases, its IUPAC name is systematically derived from its structure.

IUPAC Name: 6,8-dioxononanoic acid
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Below is a table summarizing the predicted physicochemical properties of 6,8-dioxononanoic
acid. These values are calculated based on its chemical structure and provide a useful starting

point for experimental design.

Property Value Source

Molecular Formula C₉H₁₄O₄ Calculated

Molecular Weight 186.20 g/mol Calculated

XLogP3 0.3 Calculated

Hydrogen Bond Donor Count 1 Calculated

Hydrogen Bond Acceptor

Count
4 Calculated

Rotatable Bond Count 7 Calculated

Exact Mass 186.089209 g/mol Calculated

Monoisotopic Mass 186.089209 g/mol Calculated

Topological Polar Surface Area 71.1 Å² Calculated

Heavy Atom Count 13 Calculated

Complexity 235 Calculated

Proposed Synthesis: Experimental Protocol
The synthesis of a β-dicarbonyl compound such as 6,8-dioxononanoic acid can be

approached through a Claisen condensation reaction. This proposed protocol involves the

condensation of a ketone with an ester.

Objective: To synthesize 6,8-dioxononanoic acid via Claisen condensation.

Materials:

Methyl 6-oxohexanoate

Acetone
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Sodium ethoxide (NaOEt)

Anhydrous ethanol

Diethyl ether

Hydrochloric acid (1 M)

Sodium sulfate (anhydrous)

Standard laboratory glassware and equipment for reflux, extraction, and purification.

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet, dissolve sodium ethoxide (1.1

equivalents) in anhydrous ethanol under a nitrogen atmosphere.

Addition of Reactants: To the stirred solution, add methyl 6-oxohexanoate (1 equivalent)

dropwise via the dropping funnel. After the addition is complete, add acetone (1.5

equivalents) dropwise.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and pour it into

a beaker containing ice-cold 1 M hydrochloric acid to neutralize the base and precipitate the

product.

Extraction: Extract the aqueous mixture with diethyl ether (3 x 50 mL). Combine the organic

layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and filter. Remove the solvent under reduced pressure to yield the crude product.

Final Purification: The crude product can be further purified by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to

afford pure 6,8-dioxononanoic acid.
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Characterization: Confirm the structure of the final product using spectroscopic methods

such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Diagrams

Synthesis Workup & Purification Analysis

Methyl 6-oxohexanoate
+ Acetone + NaOEt

Claisen Condensation
(Reflux in Ethanol)

Neutralization
(1M HCl)

Extraction
(Diethyl Ether) Column Chromatography Spectroscopic Analysis

(NMR, MS) Pure 6,8-Dioxononanoic Acid

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and purification of 6,8-dioxononanoic acid.
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Biological Activity Investigation

Potential Outcomes

6,8-Dioxononanoic Acid
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Caption: Logical workflow for investigating the biological activity of a novel compound.

Potential Biological Activities and Research
Directions
While no specific biological activities have been documented for 6,8-dioxononanoic acid, the

presence of the dicarbonyl and carboxylic acid moieties suggests several avenues for
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investigation.

Antimicrobial Activity: Dicarbonyl compounds can exhibit antimicrobial properties due to their

ability to react with cellular nucleophiles, such as amino acid residues in proteins.

Enzyme Inhibition: The structure may allow it to act as a competitive or non-competitive

inhibitor for various enzymes, particularly those involved in metabolic pathways.

Precursor for Heterocyclic Synthesis: Dicarbonyl compounds are valuable precursors for the

synthesis of various heterocyclic compounds, which are a cornerstone of many

pharmaceuticals.

Researchers are encouraged to perform initial in vitro screening assays to explore the potential

of 6,8-dioxononanoic acid in areas such as cancer cell viability, antimicrobial efficacy, and

enzyme inhibition. Based on these initial findings, more in-depth studies into its mechanism of

action can be pursued.

To cite this document: BenchChem. [An In-depth Technical Guide to 6,8-Dioxononanoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15375930#6-8-dioxononanoic-acid-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15375930?utm_src=pdf-body
https://www.benchchem.com/product/b15375930#6-8-dioxononanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/product/b15375930#6-8-dioxononanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/product/b15375930#6-8-dioxononanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/product/b15375930#6-8-dioxononanoic-acid-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15375930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15375930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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